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Compound of Interest

Compound Name: EPI-7170

Cat. No.: B12401693 Get Quote

Technical Support Center: EPI-7170
Welcome to the technical support center for EPI-7170. This resource is designed to assist

researchers, scientists, and drug development professionals in addressing common issues

related to the handling and use of EPI-7170, with a specific focus on troubleshooting

precipitation in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is EPI-7170 and what is its mechanism of action?

EPI-7170 is a potent androgen receptor (AR) N-terminal domain (NTD) antagonist.[1][2][3] It is

an analogue of ralaniten and works by blocking the transcriptional activity of both full-length AR

(FL-AR) and AR splice variants (AR-Vs), which are often implicated in resistance to castration-

resistant prostate cancer (CRPC) therapies.[1][2][3][4][5] By targeting the NTD, EPI-7170
inhibits the function of these key drivers of prostate cancer progression.[4][5][6]

Q2: What is the recommended solvent for dissolving EPI-7170?

The recommended solvent for EPI-7170 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).

[7] EPI-7170 is highly soluble in DMSO.[7]

Q3: What are the recommended storage conditions for EPI-7170 stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12401693?utm_src=pdf-interest
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/pdf/preventing_BMS_935177_precipitation_in_aqueous_buffers.pdf
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7409302/
https://www.benchchem.com/pdf/preventing_BMS_935177_precipitation_in_aqueous_buffers.pdf
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7409302/
https://pubmed.ncbi.nlm.nih.gov/32734688/
https://www.scienceopen.com/document?vid=6b3e9cff-75b3-4a63-a62f-78e4454cab0a
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32734688/
https://www.scienceopen.com/document?vid=6b3e9cff-75b3-4a63-a62f-78e4454cab0a
https://bcgsc.ca/news/stopping-cycle-combination-therapy-reduces-growth-androgen-receptor-positive-breast-and
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_ML390_Precipitation_in_Media.pdf
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_ML390_Precipitation_in_Media.pdf
https://www.benchchem.com/product/b12401693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For optimal stability, EPI-7170 stock solutions in DMSO should be aliquoted into single-use

vials to minimize freeze-thaw cycles and stored at -20°C for short- to medium-term storage (1-6

months) or at -80°C for long-term storage.[8] It is crucial to protect the solutions from light.[8]

Q4: Why is it important to use anhydrous DMSO?

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[8][9]

Water absorption into your DMSO stock can significantly decrease the solubility of hydrophobic

compounds like EPI-7170, leading to precipitation.[8][10] Therefore, it is critical to use fresh,

anhydrous DMSO (≥99.9% purity) and to keep the container tightly sealed when not in use.[8]

Troubleshooting Guide: EPI-7170 Precipitation
This guide provides a systematic approach to troubleshoot and prevent the precipitation of EPI-
7170 from stock solutions.

Issue 1: My EPI-7170 has precipitated out of my DMSO stock solution.

Possible Cause: The DMSO may have absorbed water, reducing the solubility of EPI-7170.

This can also be caused by improper storage or temperature fluctuations.[7]

Solution:

Gentle Warming: Warm the stock solution in a 37°C water bath for 5-10 minutes.[7]

Vortexing/Sonication: After warming, vortex the solution vigorously to aid in redissolving

the precipitate. If a vortexer is insufficient, brief sonication may be helpful.

Visual Inspection: Carefully inspect the solution to ensure all precipitate has dissolved

before use.

Preventative Measures: To prevent recurrence, ensure you are using anhydrous DMSO

and consider preparing fresh stock solutions, aliquoting them into smaller, single-use vials

to minimize exposure to air and moisture.[8]

Issue 2: My EPI-7170 precipitates when I dilute my DMSO stock into aqueous media (e.g., cell

culture medium, PBS).
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Possible Cause: This is a common phenomenon known as "solvent shock." The rapid

change from a highly polar aprotic solvent (DMSO) to an aqueous environment causes the

hydrophobic compound to crash out of solution.[9][11]

Solution:

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full

volume of aqueous buffer, perform an intermediate dilution step. First, dilute the DMSO

stock to a lower concentration in DMSO, then add this intermediate stock to the aqueous

buffer.[1][12]

Reverse Addition: Add the DMSO stock solution dropwise to the aqueous buffer while

gently vortexing or swirling.[9] This helps to rapidly disperse the DMSO and prevent

localized high concentrations of the compound.[1]

Temperature Control: Pre-warm your aqueous buffer to 37°C before adding the EPI-7170
stock solution.[9][11] However, be mindful of the compound's stability at elevated

temperatures for extended periods.

Lower Final Concentration: The final concentration of EPI-7170 in the aqueous buffer may

be above its solubility limit. Consider lowering the final working concentration.[1]

Minimize Final DMSO Concentration: While DMSO aids in initial solubility, its final

concentration in cell-based assays should be kept low (typically ≤ 0.5%) to avoid

cytotoxicity.[9][13][14]

Data Presentation
Table 1: EPI-7170 Solubility and Storage Recommendations
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Parameter Recommendation Source(s)

Primary Solvent
Anhydrous Dimethyl Sulfoxide

(DMSO), ≥99.9% purity
[7][8]

Solubility in DMSO ≥ 100 mg/mL (184.88 mM)

Storage of Solid
0°C (short term), -20°C (long

term), desiccated
[7]

Stock Solution Storage
-20°C (1-6 months), -80°C

(long-term)
[8]

Handling

Aliquot into single-use vials to

avoid freeze-thaw cycles.

Protect from light.

[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM EPI-7170 Stock Solution in DMSO

Materials:

EPI-7170 powder

Anhydrous, high-purity DMSO

Sterile, nuclease-free microcentrifuge tubes

Procedure:

1. Allow the EPI-7170 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

2. Weigh the desired amount of EPI-7170 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve a 10 mM concentration.

4. Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

Gentle warming to 37°C or brief sonication can be used to aid dissolution if necessary.[11]
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5. Visually confirm that no solid particles remain.

6. Aliquot the stock solution into single-use volumes in sterile, light-protected microcentrifuge

tubes.

7. Store the aliquots at -20°C or -80°C.[8]

Protocol 2: Dilution of EPI-7170 Stock Solution into Aqueous Medium

Materials:

10 mM EPI-7170 in DMSO stock solution

Sterile aqueous medium (e.g., cell culture medium, PBS), pre-warmed to 37°C

Procedure:

1. Thaw a single-use aliquot of the 10 mM EPI-7170 stock solution at room temperature.

2. Intermediate Dilution: Prepare an intermediate dilution of the EPI-7170 stock in DMSO.

For example, to achieve a final concentration of 10 µM in your experiment with a final

DMSO concentration of 0.1%, you can make a 1:10 dilution of your 10 mM stock in DMSO

to get a 1 mM intermediate stock.

3. Final Dilution (Reverse Addition): While gently vortexing the pre-warmed aqueous

medium, add the required volume of the intermediate EPI-7170 stock solution dropwise.

For example, add 10 µL of the 1 mM intermediate stock to 990 µL of medium to get a final

concentration of 10 µM.

4. Visually inspect the final solution for any signs of precipitation before use.

Visualizations
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Precipitation Observed in
EPI-7170 Stock Solution

Is the DMSO anhydrous
and high-purity?

Use fresh, anhydrous DMSO
to prepare a new stock

No

Gently warm solution to 37°C
and vortex/sonicate

Yes

Is the precipitate
redissolved?

Aliquot and store properly
(-20°C or -80°C)

Yes

Consider if stock concentration
is too high for storage conditions

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12401693?utm_src=pdf-body-img
https://www.benchchem.com/product/b12401693?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/preventing_BMS_935177_precipitation_in_aqueous_buffers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Ralaniten Sensitizes Enzalutamide-Resistant Prostate Cancer to Ionizing Radiation in
Prostate Cancer Cells that Express Androgen Receptor Splice Variants - PMC
[pmc.ncbi.nlm.nih.gov]

4. Combination therapy with androgen receptor N-terminal domain antagonist EPI-7170 and
enzalutamide yields synergistic activity in AR-V7-positive prostate cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. scienceopen.com [scienceopen.com]

6. Stopping the cycle: combination therapy reduces growth of androgen-receptor positive
breast and prostate cancers | Genome Sciences Centre [bcgsc.ca]

7. benchchem.com [benchchem.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

10. ziath.com [ziath.com]

11. benchchem.com [benchchem.com]

12. FAQs on Inhibitor Preparation [sigmaaldrich.com]

13. medchemexpress.cn [medchemexpress.cn]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Troubleshooting EPI-7170 precipitation in stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401693#troubleshooting-epi-7170-precipitation-in-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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